Cas no 1353961-12-2 (2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide)

• Product Name: 2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide
• CAS No: 1353961-12-2
• MF: C₉H₁₂ClN₃OS
• MW: 245.729079246521
• CID: 2168275
• Update Time: 2025-06-08

2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-methyl-n-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide
• 2-Chloro-N-methyl-N-((3-(methylthio)pyrazin-2-yl)methyl)acetamide
• AM93087
• 2-Chloro-N-methyl-N-(3-methylsulfanylpyrazin-2-ylmethyl)acetamide
• 2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide

• Inchi： 1S/C9H12ClN3OS/c1-13(8(14)5-10)6-7-9(15-2)12-4-3-11-7/h3-4H,5-6H2,1-2H3
• InChI Key： YZYRRTSSMYYTMI-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1C(=NC=CN=1)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Topological Polar Surface Area: 71.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide

2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide (CAS No. 1353961-12-2): An Overview

2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide (CAS No. 1353961-12-2) is a versatile compound with significant potential in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules.

The chemical structure of 2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide consists of a chloroacetamide moiety linked to a methylsulfanyl-pyrazine ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of novel drugs and materials. Recent studies have highlighted its role in enhancing the bioavailability and efficacy of certain pharmaceutical agents.

In the realm of medicinal chemistry, 2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide has been explored for its potential as a lead compound in the treatment of various diseases. One notable area of research is its application in the development of antiviral agents. Studies have shown that compounds with similar structural features exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C. The chloroacetamide group is believed to play a crucial role in this activity by modulating viral replication processes.

Beyond antiviral applications, 2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide has also shown promise in the treatment of neurological disorders. Research has indicated that compounds containing pyrazine rings can interact with specific neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The methylsulfanyl group further enhances the lipophilicity and brain penetration of these compounds, making them attractive candidates for drug development.

The synthetic versatility of 2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide is another key aspect that contributes to its significance in pharmaceutical research. Its structure can be readily modified through various chemical reactions, allowing for the creation of a wide range of derivatives with tailored properties. This flexibility is particularly valuable in the optimization phase of drug discovery, where fine-tuning the chemical structure can significantly impact pharmacological activity and safety profiles.

In addition to its medicinal applications, 2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide has found utility in other scientific domains. For instance, it has been used as a reagent in organic synthesis to introduce specific functional groups into target molecules. Its reactivity and selectivity make it an effective tool for constructing complex organic frameworks with high precision.

The environmental impact and safety profile of 2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide are also important considerations in its use. Recent studies have focused on evaluating its biodegradability and potential ecological effects. Preliminary data suggest that it exhibits low toxicity and minimal environmental persistence, making it a safer choice for industrial and laboratory applications.

In conclusion, 2-Chloro-N-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-acetamide (CAS No. 1353961-12-2) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and organic synthesis. Its unique structural features and versatile reactivity make it an invaluable resource for scientists and researchers working to develop innovative solutions to pressing health and environmental challenges. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.